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Compound of Interest

Compound Name: (S)-3-Hydroxybutanenitrile

CAS No.: 123689-95-2

Cat. No.: B051463

Get Quote

Executive Summary
(S)-3-Hydroxybutanenitrile (CAS: 123689-95-2) serves as a pivotal intermediate in the

asymmetric synthesis of statin side chains. Its value lies in its stereochemical purity; the (S)-

enantiomer provides the necessary chirality for the pharmacophore of Atorvastatin. This guide

provides a definitive reference for identifying, validating, and quantifying this molecule using

NMR, IR, and MS modalities, with a specific focus on distinguishing the enantiomer from its

racemic counterparts.
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Property Data

IUPAC Name (3S)-3-Hydroxybutanenitrile

Common Name (S)-3-Hydroxybutyronitrile

CAS Number 123689-95-2 (S-isomer); 4368-06-3 (Racemic)

Molecular Formula C₄H₇NO

Molecular Weight 85.10 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point ~220 °C (at 760 mmHg)

Chirality
(S)-configuration; Dextrorotatory (+) in most

polar solvents

Structural Significance
The molecule features a secondary alcohol at the C3 position and a nitrile group at C1. The C3

stereocenter is the precursor to the C5-hydroxyl group in the final statin heptanoic acid side

chain.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR)
The NMR spectrum of (S)-3-hydroxybutanenitrile is distinct due to the presence of a chiral

center at C3, which renders the adjacent C2 methylene protons diastereotopic.

¹H NMR (300 MHz, CDCl₃)
Note: Chemical shifts (

) are relative to TMS (0.00 ppm).
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Position
Shift (

ppm)
Multiplicity Integration

Assignment
Logic

C4-H 1.35
Doublet (

Hz)
3H

Methyl group

coupled to the

single methine

proton at C3.

C2-H 2.48
Doublet of

Doublets (dd)
1H

Diastereotopic

proton A.

Geminal coupling

(

Hz) and vicinal

coupling (

Hz).

C2-H 2.58
Doublet of

Doublets (dd)
1H

Diastereotopic

proton B. Distinct

magnetic

environment due

to C3 chirality.

-OH 2.8 - 3.5 Broad Singlet 1H

Exchangeable

proton. Shift

varies with

concentration

and solvent

water content.

C3-H 4.15 - 4.25
Multiplet (sextet-

like)
1H

Deshielded by

the hydroxyl

group; couples to

both C4-methyl

and C2-

methylene

protons.
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Expert Insight (The ABX System): Do not expect a simple doublet for the C2 methylene group.

Because C3 is chiral, the two protons at C2 are magnetically non-equivalent (diastereotopic).

They form the AB part of an ABX spin system (where X is the C3 methine proton). High-

resolution NMR will resolve this as two distinct sets of signals with a large geminal coupling

constant (~16 Hz).

¹³C NMR (75 MHz, CDCl₃)

Carbon
Shift (

ppm)
Assignment

C4 (CH₃) 22.8 Methyl carbon.

C2 (CH₂) 26.1
Methylene carbon alpha to

nitrile.

C3 (CH) 63.5
Methine carbon attached to

hydroxyl (deshielded).

C1 (CN) 117.8

Nitrile carbon (characteristic

weak intensity due to long

relaxation time).

Infrared Spectroscopy (FT-IR)
IR is the primary tool for rapid functional group confirmation.

Nitrile Stretch (

): A sharp, distinct band at 2250–2255 cm⁻¹. This is diagnostic and separates the product
from amide or acid impurities.

Hydroxyl Stretch (

): A broad, strong band centered at 3400–3450 cm⁻¹ (H-bonded). In dilute solution, a sharp
free -OH band may appear at ~3600 cm⁻¹.

C-O Stretch: Strong band at 1050–1100 cm⁻¹, characteristic of a secondary alcohol.

Mass Spectrometry (EI-MS)
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The fragmentation pattern follows standard alpha-cleavage rules for secondary alcohols.

Molecular Ion (M⁺):

85 (Often weak or absent).

Base Peak (M-40):

45.

Mechanism:[1][2][3] Alpha-cleavage breaking the C2-C3 bond. The charge is retained on

the oxygen-containing fragment

.

Loss of Methyl (M-15):

70.

Mechanism:[1][2][3] Alpha-cleavage breaking the C3-C4 bond, losing the methyl radical.

Dehydration (M-18):

67.

Mechanism:[1][2][3] Loss of water, often followed by loss of HCN.

Stereochemical Purity & Analysis
Distinguishing the (S)-enantiomer from the (R)-enantiomer is the most critical quality control

step.

Optical Rotation[9]
Specific Rotation

:+28.0° to +32.0° (

, Ethanol).
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Note: The sign of rotation can invert depending on the solvent. In CHCl₃, it is also typically

dextrorotatory, but literature values vary based on concentration. Always report solvent and

concentration.

Chiral Chromatography (HPLC/GC)
Standard C18 columns cannot separate the enantiomers.

Method: Chiral GC (e.g., Cyclodextrin-based columns like Beta-DEX) or Chiral HPLC

(Chiralpak AD-H or OD-H).

Derivatization: For GC, derivatization with trifluoroacetic anhydride (TFAA) often improves

peak shape and separation resolution.

Visualizing the Analytical Workflow
The following diagram illustrates the logical flow for confirming the identity and purity of (S)-3-
Hydroxybutanenitrile.
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Unknown Sample
(Candidate: (S)-3-Hydroxybutanenitrile)

FT-IR Spectroscopy
Check: 2250 cm⁻¹ (CN) & 3400 cm⁻¹ (OH)

Step 1: Funct. Groups

1H NMR (CDCl3)
Check: ABX System at 2.5 ppm

Confirm connectivity

Step 2: Structure

Chiral HPLC/GC
Determine Enantiomeric Excess (ee%)

Step 3: Stereochem

Polarimetry
Check: (+) Rotation in EtOH

Step 4: Bulk Property

Validation Complete
(S)-Enantiomer Confirmed

Pass

Click to download full resolution via product page

Figure 1: Analytical decision matrix for validating (S)-3-Hydroxybutanenitrile.

Synthesis & Impurity Profile
Understanding the synthesis source aids in identifying specific impurities.
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Biocatalytic Route (Preferred)
The industry standard involves the asymmetric reduction of 3-oxobutanenitrile using a

Ketoreductase (KRED) or Carbonyl Reductase enzyme with an NADPH cofactor recycling

system (Glucose Dehydrogenase).

Reaction: 3-Oxobutanenitrile + NADPH + H⁺

(S)-3-Hydroxybutanenitrile + NADP⁺

Key Impurities: Residual 3-oxobutanenitrile (starting material), enzyme residues, and buffer

salts.

Advantage: High enantiomeric excess (>99% ee) is typical.

Chemical Route
Ring opening of (S)-epichlorohydrin followed by cyanation.

Key Impurities: Chlorinated byproducts, regioisomers (2-hydroxy isomers).

Molecular Ion (M+)
m/z 85

Alpha Cleavage (C2-C3)

Alpha Cleavage (C3-C4)

Base Peak
[CH3-CH=OH]+

m/z 45

- •CH2CN

Fragment
[CH(OH)CH2CN]+

m/z 70

- •CH3

Click to download full resolution via product page

Figure 2: Primary Mass Spectrometry fragmentation pathways (Alpha Cleavage).

Experimental Protocol: Determination of
Enantiomeric Excess
Objective: To quantify the ratio of (S) to (R) enantiomers using Chiral GC.
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Sample Preparation: Dissolve 10 mg of (S)-3-hydroxybutanenitrile in 1 mL of

Dichloromethane (DCM).

Derivatization (Optional but recommended): Add 50 µL Trifluoroacetic Anhydride (TFAA).

Incubate at room temperature for 15 minutes. This converts the alcohol to the trifluoroacetate

ester, improving volatility and peak shape.

Column: Chiraldex G-TA or equivalent (Gamma Cyclodextrin).

Conditions:

Injector: 220°C, Split 50:1.

Carrier Gas: Helium at 1.0 mL/min.

Oven: 70°C Isothermal for 15 mins.

Detection: FID at 250°C.

Calculation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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